thymidine 5'-[3-(4-amino-4,6-dideoxy-D-galactopyranosyl) dihydrogen diphosphate]
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Overview
Description
DTDP-4-amino-4,6-dideoxy-D-galactose is the 4-amino-4,6-dideoxy analogue of dTDP-D-galactose. It derives from a dTDP-galactose. It is a conjugate acid of a dTDP-4-amino-4,6-dideoxy-D-galactose(1-).
Scientific Research Applications
Enzymatic Processes and Biological Synthesis
- A study by Oashi, Matsuhashi, and Matsuhashi (1964) focused on the enzymatic processes involving thymidine derivatives. They investigated a pyridoxal phosphate-requiring transaminase that catalyzes reactions between thymidine diphosphate 4-keto-6-deoxy-d-glucose and L-glutamate, resulting in the formation of thymidine diphosphate 4-amino-4,6-dideoxy-D-galactose. This study highlights the role of thymidine derivatives in enzymatic transformations within biological systems (Oashi, H., Matsuhashi, M., & Matsuhashi, S., 1964).
- Similarly, Matsuhashi and Strominger (1966) reported on the purification and properties of a transaminase from Escherichia coli that catalyzes a reaction forming TDP-4-amino-4,6-dideoxy-D-glucose. This study further emphasizes the role of thymidine derivatives in bacterial enzymatic pathways (Matsuhashi, M., & Strominger, J., 1966).
Bioengineering Applications
- Pandey et al. (2015) explored the bioengineering applications by engineering Escherichia coli to produce various dTDP-sugars, including thymidine diphosphate 4-keto 4,6-dideoxy-D-glucose. They demonstrated the potential for biosynthesizing novel compounds with potential biological activities, showcasing the utility of thymidine derivatives in the field of biotechnology and drug discovery (Pandey, R. P., Parajuli, P., Chu, L. L., Darsandhari, S., & Sohng, J., 2015).
Novel Compound Synthesis
- Research by Ballell, Young, and Field (2005) involved synthesizing mimetics of thymidine and other nucleotides, investigating their potential as inhibitors in various biological processes. This type of research underlines the significance of thymidine derivatives in synthesizing new compounds for biochemical applications (Ballell, L., Young, R., & Field, R., 2005).
Biotechnological Innovations
- The work of Pandey et al. (2016) presents another instance of biotechnological innovation, where Escherichia coli was engineered to produce dTDP-4-amino-4,6-dideoxy-D-galactose. They demonstrated the application of thymidine derivatives in the glycosylation of fisetin, a process important for creating new bioactive compounds (Pandey, R. P., Parajuli, P., Chu, L. L., Kim, S. Y., & Sohng, J., 2016).
Properties
Molecular Formula |
C16H27N3O14P2 |
---|---|
Molecular Weight |
547.34 g/mol |
IUPAC Name |
[(3R,4S,5R,6R)-5-amino-3,4-dihydroxy-6-methyloxan-2-yl] [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C16H27N3O14P2/c1-6-4-19(16(24)18-14(6)23)10-3-8(20)9(31-10)5-29-34(25,26)33-35(27,28)32-15-13(22)12(21)11(17)7(2)30-15/h4,7-13,15,20-22H,3,5,17H2,1-2H3,(H,25,26)(H,27,28)(H,18,23,24)/t7-,8+,9-,10-,11+,12+,13-,15?/m1/s1 |
InChI Key |
UIVJXHWSIFBBCY-WDQPOOCWSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]([C@@H]([C@H](C(O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)O)O)N |
SMILES |
CC1C(C(C(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O)O)N |
Canonical SMILES |
CC1C(C(C(C(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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